Cas no 111320-19-5 (D-Leucine, N-L-a-glutamyl- (9CI))

• Product Name: D-Leucine, N-L-a-glutamyl- (9CI)
• CAS No: 111320-19-5
• Molecular Formula: C₁₁H₂₀N₂O₅
• Molecular Weight: 260.28700
• CID: 138049
• PubChem ID: 122173491

D-Leucine, N-L-a-glutamyl- (9CI) Properties

Names and Identifiers

• D-Leucine, N-L-a-glutamyl- (9CI)
• H-GLU-LEU-OH
• L-ALPHA-GLUTAMYL-L-LEUCINE
• α-glutamylleucine
• 111320-19-5
• (2R)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-4-methylpentanoic acid

• InChIKey： YBAFDPFAUTYYRW-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H20N2O5/c1-6(2)5-8(11(17)18)13-10(16)7(12)3-4-9(14)15/h6-8H,3-5,12H2,1-2H3,(H,13,16)(H,14,15)(H,17,18)
• SMILES： OC(CCC(C(NC(C(=O)O)CC(C)C)=O)N)=O

Computed Properties

• Exact Mass: 260.13700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 260.137
• Heavy Atom Count: 18
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _3.3
• Topological Polar Surface Area: 130A^2

Experimental Properties

• LogP: 0.88520
• PSA: 129.72000
• Refractive Index: 1.513
• Boiling Point: 552.1°C at 760 mmHg
• Flash Point: 287.7°C
• Density: 1.238